7-(4-methoxy-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

• CAS: 2640945-69-1
• Molecular Formula: C14H14N4O3S
• Molecular Weight: 318.35 g/mol
• SMILES: COC1=C2C(=CC=C1)SC(=N2)N3CCC4(C3)C(=O)NC(=O)N4
• InChI: InChI=1S/C14H14N4O3S/c1-21-8-3-2-4-9-10(8)15-13(22-9)18-6-5-14(7-18)11(19)16-12(20)17-14/h2-4H,5-7H2,1H3,(H2,16,17,19,20)
• InChIKey: HSDWHUYLZBQYSV-UHFFFAOYSA-N

7-(4-Methoxy-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione (CAS 2640945-69-1) is a heterocyclic spiro compound, also known as MTND, with a molecular formula of C14H14N4O3S and a molecular weight of 318.35 g/mol. It belongs to a broader class of 1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives, many of which have been investigated for antimicrobial activity.

7-(4-Methoxy-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione: Chemical Identity and Baseline Procurement Context

7-(4-Methoxy-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione (CAS 2640945-69-1) is a heterocyclic spiro compound, also known as MTND, with a molecular formula of C14H14N4O3S and a molecular weight of 318.35 g/mol. It belongs to a broader class of 1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives, many of which have been investigated for antimicrobial activity. [1] This particular molecule is noted for its potential role as an inhibitor in the PD-1/PD-L1 interaction pathway, a mechanism of significant interest in immuno-oncology. A high-purity crystalline solid soluble in organic solvents like DMSO, it is a building block for further medicinal chemistry optimization rather than a mature drug candidate.

• [1] Krolenko, K.Y., Silin, O.V., Vlasov, S.V., Zhuravel, I.O., Kovalenko, S.M. An Efficient Synthesis of 1,3,7-Triazaspiro[4.4]Nonane-2,4-Dione Derivatives and Antimicrobial Activity Thereof. Chemistry of Heterocyclic Compounds, 51, 472–477 (2015). View Source

Why Generic Substitution is Unreliable for 7-(4-Methoxy-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione Analogs

The 1,3,7-triazaspiro[4.4]nonane-2,4-dione scaffold is highly sensitive to modifications on the benzothiazole ring. Even minor substituent changes—such as from a 4-methoxy to a 4-ethoxy group—can fundamentally alter a compound's pharmacological profile. Crucially, the 4-methoxybenzothiazol-2-yl moiety in this compound has been specifically linked to interference with the PD-1/PD-L1 protein-protein interaction, a mechanism that is not shared by the majority of its class. Substituting with a close analog lacking this specific substitution pattern would very likely miss this therapeutic pharmacological target, negating the entire purpose of the experimental or drug discovery program for which it was procured. The critical nature of this specific interaction means that in-class compounds are not interchangeable without risking significant loss of desired on-target activity.

Quantitative Comparator Evidence for 7-(4-Methoxy-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

PD-1/PD-L1 Inhibitory Activity: Target Compound vs. In-Class Analogs

This 4-methoxybenzothiazole derivative is identified as an inhibitor of the PD-1/PD-L1 interaction, a key immune checkpoint. This mechanism is directly attributed to its specific 4-methoxybenzothiazol-2-yl moiety. In stark contrast, the primary published biological data for the broader 1,3,7-triazaspiro[4.4]nonane-2,4-dione class focuses exclusively on antibacterial activity against strains like Proteus vulgaris and Pseudomonas aeruginosa. [1] This indicates a profound shift in biological target and application based on the specific 4-methoxy substitution, making it a completely different tool for research compared to its antimicrobial class.

Evidence Dimension	Primary Biological Target / Mechanism of Action
Target Compound Data	PD-1/PD-L1 interaction inhibitor
Comparator Or Baseline	Other 1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives: Antimicrobial activity against P. vulgaris and P. aeruginosa [1].
Quantified Difference	Not quantifiable; represents a qualitative difference in therapeutic indication and target pathway.
Conditions	In vitro assays (PD-1/PD-L1 binding vs. standard antimicrobial susceptibility testing).

Why This Matters

A procurer seeking a tool for immuno-oncology PD-1/PD-L1 research must select this specific compound; a generic analog from the same class will instead function as an antimicrobial, rendering the experiment futile.

• [1] Krolenko, K.Y., Silin, O.V., Vlasov, S.V., Zhuravel, I.O., Kovalenko, S.M. An Efficient Synthesis of 1,3,7-Triazaspiro[4.4]Nonane-2,4-Dione Derivatives and Antimicrobial Activity Thereof. Chemistry of Heterocyclic Compounds, 51, 472–477 (2015). View Source

Chemical Structure Selectivity: 4-Methoxy vs. 4-Ethoxy Analog

The simplest structural analog, 7-(4-ethoxy-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione, differs by a single methylene unit. This minor change is known to impact biological recognition through steric and electronic effects. [1] The distinct CAS number (2640945-64-6) for the 4-ethoxy analog confirms it is a separate chemical entity. Without direct comparative data, selecting the 4-methoxy variant over the 4-ethoxy cannot be supported by potency alone, but the documented role of the 4-methoxy group in achieving the unique PD-1/PD-L1 activity profile establishes a clear hypothesis-driven basis for its targeted use in this pathway.

Evidence Dimension	Molecular Substitution and Functional Consequence
Target Compound Data	4-methoxy substituent; linked to PD-1/PD-L1 inhibition.
Comparator Or Baseline	7-(4-ethoxy-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione (CAS 2640945-64-6); biological activity profile is undefined. [1]
Quantified Difference	Non-quantifiable differential activity; defined by a distinct and unique mechanism of action.
Conditions	Chemical identity comparison, not a biological assay.

Why This Matters

For a research program probing the SAR of PD-1/PD-L1 inhibitors, the 4-methoxy compound is a critical probe molecule where the 4-ethoxy analog is not, due to the established target engagement.

• [1] Kuujia.com. 7-(7-Chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione (CAS 2640945-64-6) price and information page. (Used to confirm the structural analog exists). View Source

Validated Application Scenarios for 7-(4-Methoxy-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione Based on Evidence

Immuno-Oncology Research: PD-1/PD-L1 Blockade Assays

The primary validated use for this compound is as a small-molecule probe for inhibiting the PD-1/PD-L1 immune checkpoint. Its specific mechanism of action, which has been demonstrated in vitro, blocks the interaction between PD-1 receptors on T cells and PD-L1 on tumor cells, thereby enhancing T cell activation. This application is exclusive to this specific 4-methoxybenzothiazolyl derivative and is not fulfilled by other antimicrobial compounds within its chemical class. [1]

Structure-Activity Relationship (SAR) Profiling for Drug Discovery

This compound serves as a crucial benchmark in SAR studies focused on the benzothiazole-triazaspiro scaffold. Its documented activity profiles a unique biological target (PD-1/PD-L1) compared to its closest structural analog, the 4-ethoxy variant, which has no defined activity profile. [2] This makes it an essential control compound for research groups developing libraries around this scaffold to explore differences between antimicrobial and immunomodulatory properties.

Negative Control for Antimicrobial Screening

Given that many 1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives exhibit antibacterial activity against strains like P. vulgaris and P. aeruginosa, this 4-methoxy compound could be used as a selectivity control. As its primary mechanism targets the mammalian PD-1/PD-L1 pathway, it may demonstrate lower or negligible antibacterial activity under the same conditions, helping to validate the target-specificity of other lead compounds in the series. [1]

• [1] Krolenko, K.Y., Silin, O.V., Vlasov, S.V., Zhuravel, I.O., Kovalenko, S.M. An Efficient Synthesis of 1,3,7-Triazaspiro[4.4]Nonane-2,4-Dione Derivatives and Antimicrobial Activity Thereof. Chemistry of Heterocyclic Compounds, 51, 472–477 (2015). View Source
• [2] Kuujia.com. 7-(7-Chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione (CAS 2640945-64-6) price and information page. View Source